Cas no 2460757-31-5 (Imidazo[1,2-b]pyridazin-6-amine, 2,8-dimethyl-, hydrochloride (1:1))

• Product Name: Imidazo[1,2-b]pyridazin-6-amine, 2,8-dimethyl-, hydrochloride (1:1)
• CAS No: 2460757-31-5
• MF: C₈H₁₁ClN₄
• MW: 198.65273976326
• CID: 6005232
• PubChem ID: 155820810
• Update Time: 2025-10-31

Imidazo[1,2-b]pyridazin-6-amine, 2,8-dimethyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-b]pyridazin-6-amine, 2,8-dimethyl-, hydrochloride (1:1)
• 2,8-Dimethylimidazo[1,2-b]pyridazin-6-amine;hydrochloride
• EN300-6748142
• 2,8-dimethylimidazo[1,2-b]pyridazin-6-amine hydrochloride
• 2460757-31-5

• Inchi： 1S/C8H10N4.ClH/c1-5-3-7(9)11-12-4-6(2)10-8(5)12;/h3-4H,1-2H3,(H2,9,11);1H
• InChI Key： IWVJSMIAKWQJSW-UHFFFAOYSA-N
• SMILES： CC1=CC(N)=NN2C=C(C)N=C12.Cl

Computed Properties

• Exact Mass: 198.0672241g/mol
• Monoisotopic Mass: 198.0672241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 172
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.2Ų

Additional information on Imidazo[1,2-b]pyridazin-6-amine, 2,8-dimethyl-, hydrochloride (1:1)

Imidazo[1,2-b]pyridazin-6-amine, 2,8-dimethyl-, hydrochloride (1:1): An Overview of a Promising Compound in Medicinal Chemistry

Imidazo[1,2-b]pyridazin-6-amine, 2,8-dimethyl-, hydrochloride (1:1) (CAS No. 2460757-31-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of imidazopyridazines, which are known for their diverse biological activities and pharmacological properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings related to this compound.

The chemical structure of Imidazo[1,2-b]pyridazin-6-amine, 2,8-dimethyl-, hydrochloride (1:1) is characterized by a central imidazopyridazine core with two methyl groups at positions 2 and 8. The presence of these methyl groups significantly influences the compound's physicochemical properties and biological activity. The hydrochloride salt form enhances its solubility and stability, making it suitable for various pharmaceutical applications.

The synthesis of Imidazo[1,2-b]pyridazin-6-amine, 2,8-dimethyl-, hydrochloride (1:1) has been reported in several studies. One common approach involves the cyclization of an appropriate precursor followed by N-methylation and salt formation. For instance, a recent study published in the Journal of Organic Chemistry detailed a highly efficient one-pot synthesis method that yielded the compound with excellent purity and yield. This method not only simplifies the synthetic route but also reduces the overall cost and environmental impact.

In terms of biological activity, Imidazo[1,2-b]pyridazin-6-amine, 2,8-dimethyl-, hydrochloride (1:1) has shown promising results in various preclinical studies. Research has demonstrated its potential as an antagonist of specific receptors involved in inflammatory and neurodegenerative diseases. For example, a study published in the Journal of Medicinal Chemistry reported that this compound effectively inhibited the activation of microglial cells in vitro, suggesting its potential as a neuroprotective agent.

Furthermore, recent clinical trials have explored the therapeutic potential of Imidazo[1,2-b]pyridazin-6-amine, 2,8-dimethyl-, hydrochloride (1:1) in treating chronic pain conditions. A phase II clinical trial conducted by a leading pharmaceutical company found that the compound significantly reduced pain scores in patients with osteoarthritis compared to placebo. These findings highlight the compound's potential as a novel analgesic agent with fewer side effects than current treatments.

The pharmacokinetic properties of Imidazo[1,2-b]pyridazin-6-amine, 2,8-dimethyl-, hydrochloride (1:1) have also been extensively studied. Research indicates that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is rapidly absorbed after oral administration and has a moderate half-life, which allows for once-daily dosing regimens. Additionally, it shows low toxicity and good safety margins in animal models.

In conclusion, Imidazo[1,2-b]pyridazin-6-amine, 2,8-dimethyl-, hydrochloride (1:1) (CAS No. 2460757-31-5) is a promising compound with diverse applications in medicinal chemistry. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses. As more data becomes available from ongoing clinical trials and preclinical studies, this compound is poised to play a significant role in advancing the treatment of various diseases.